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Compound of Interest

Compound Name: Serratezomine B

Cat. No.: B1242185

Get Quote

Executive Summary & Chemical Identity
Serratezomine B is a tetracyclic alkaloid isolated from the club moss Lycopodium serratum

(var.[1] serratum). Unlike its congener Serratezomine A, which possesses a rearranged

indolizine-spiro-lactone framework, Serratezomine B is the

-oxide derivative of the known alkaloid serratinine.[1][2]

This distinction is critical for researchers: while Serratezomine A represents a skeletal

rearrangement (seco-serratinine type), Serratezomine B retains the parent serratinine

skeleton but introduces a polar

-oxide functionality, altering its pharmacokinetics and solubility profile.[1]
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Property Data

Chemical Name
Serratinine

-oxide

Empirical Formula

Molecular Weight 295.37 g/mol

Parent Skeleton Serratinine (Fawcettimine-type related)

Key Functional Group
Tertiary Amine

-oxide

Source Lycopodium serratum (Club Moss)

Structural Elucidation & Connectivity
The structure of Serratezomine B was established through comparative spectroscopic

analysis with serratinine.[1] The elucidation logic follows a subtractive approach, identifying the

core skeleton first and then localizing the oxidation site.

2.1. Spectroscopic Evidence (The "Why" behind the Structure)
Mass Spectrometry (HR-ESI-MS):

The molecule exhibits a molecular ion peak consistent with

.[1]

Crucial Insight: This is exactly 16 mass units higher than serratinine (

), immediately suggesting the addition of a single oxygen atom.[1]

and

NMR Analysis:

The proton and carbon signals for the carbocyclic framework (rings A, B, and C) remain

largely unchanged compared to serratinine.
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The Shift: A significant downfield shift is observed for the protons and carbons adjacent to

the nitrogen atom (positions C-1, C-9, or C-13 depending on numbering convention).[1] In

-oxides, the inductive effect of the positive nitrogen and the diamagnetic anisotropy of the
N–O bond cause this characteristic deshielding.[1]

Stereochemistry:

The relative stereochemistry matches that of serratinine.[1]

NOESY correlations confirm the configuration of the

-oxide oxygen, typically oriented to minimize steric clash with the bridgehead protons.[1]

2.2. Structural Comparison Table

Feature Serratinine (Parent)
Serratezomine B
(Target)

Serratezomine A
(Isomer)

Formula

Nitrogen Status Tertiary Amine (Basic)
Amine

-oxide (Polar/Neutral)

Tertiary Amine

(Indolizine)

Skeleton Serratinine-type Serratinine-type
Seco-serratinine

(Rearranged)

Key Reactivity Polonovski precursor
Reduction yields

Serratinine

Result of Polonovski

reaction

Biosynthetic Context & Relationship to Serratezomine A
Understanding Serratezomine B requires mapping its position in the Lycopodium alkaloid

biogenesis.[1] It sits at a divergent node relative to Serratezomine A.[1]

Pathway 1 (Oxidative Retention): Serratinine undergoes direct

-oxidation to form Serratezomine B.[1] This is a reversible process;

-oxides can often be reduced back to the parent amine in vivo or chemically.[1]
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Pathway 2 (Rearrangement): Serratinine (via its

-oxide or activated derivative) undergoes a modified Polonovski reaction.[1] This cleaves the
C-N bond and rearranges the skeleton to form the indolizine-spiro system of Serratezomine
A.[1]

Therefore, Serratezomine B can be viewed as a "metabolic cul-de-sac" or a storage form,

whereas Serratezomine A is the product of a complex skeletal rearrangement.[1]

Serratinine
(C16H25NO3)
Parent Alkaloid

Serratezomine B
(C16H25NO4)
N-Oxide Form

Direct N-Oxidation
[O]

Activated N-Oxide
Intermediate

Oxidation

Reduction (Zn/AcOH)

Serratezomine A
(C16H25NO3)

Rearranged Skeleton

Modified Polonovski
Rearrangement

(C-N Bond Cleavage)

Click to download full resolution via product page

Caption: Biosynthetic divergence of Serratinine. Serratezomine B is the direct oxidation

product, while Serratezomine A arises from a skeletal rearrangement.

Isolation Protocol (Technical Workflow)
To isolate Serratezomine B, one must separate it from the complex alkaloid mixture found in L.

serratum.[1] The

-oxide functionality makes it more polar than the corresponding tertiary amines.[1]

Step-by-Step Methodology:
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Extraction:

Source Material: Air-dried whole plants of Lycopodium serratum.[1]

Solvent: Extract with MeOH (Methanol) at room temperature.

Partition: Concentrate MeOH extract. Partition between EtOAc (Ethyl Acetate) and 3%

Tartaric Acid (aq).[1]

Why? Acidic water protonates the alkaloids (making them water-soluble), separating

them from neutral lipids/terpenes in the EtOAc layer.[1]

Alkaloid Enrichment:

Adjust the aqueous acid layer to pH 10 using saturated

.[1]

Extract with

(Chloroform).[1]

Note:

-oxides like Serratezomine B are highly polar and may not extract fully into

at this stage.[1] A secondary extraction with a more polar solvent (e.g.,

-BuOH) or checking the aqueous phase is often required for

-oxides.[1]

Chromatographic Separation:

Stationary Phase: Amino-silica gel or standard Silica gel (

).[1]

Mobile Phase:

gradient.[1]
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Fractionation: Serratezomine B typically elutes after the less polar tertiary amines

(Serratinine, Serratezomine A) due to the polar

-oxide bond.[1]

Purification:

Final purification is achieved via HPLC (ODS column) using an acetonitrile/water gradient

containing 0.1% TFA (Trifluoroacetic acid) to suppress peak tailing.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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